Cas no 2228750-36-3 (2-(2,4,5-trifluorophenyl)ethane-1-sulfonyl fluoride)

• Product Name: 2-(2,4,5-trifluorophenyl)ethane-1-sulfonyl fluoride
• CAS No: 2228750-36-3
• MF: C₈H₆F₄O₂S
• MW: 242.190655231476
• CID: 6206949
• PubChem ID: 165636932
• Update Time: 2025-06-23

2-(2,4,5-trifluorophenyl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(2,4,5-trifluorophenyl)ethane-1-sulfonyl fluoride
• EN300-1989246
• 2228750-36-3

• Inchi： 1S/C8H6F4O2S/c9-6-4-8(11)7(10)3-5(6)1-2-15(12,13)14/h3-4H,1-2H2
• InChI Key： ODSIMUVIBOQOLM-UHFFFAOYSA-N
• SMILES： S(CCC1C=C(C(=CC=1F)F)F)(=O)(=O)F

Computed Properties

• Exact Mass: 242.00246325g/mol
• Monoisotopic Mass: 242.00246325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.5Ų

Additional information on 2-(2,4,5-trifluorophenyl)ethane-1-sulfonyl fluoride

2-(2,4,5-Trifluorophenyl)ethane-1-sulfonyl Fluoride: A Comprehensive Overview

2-(2,4,5-Trifluorophenyl)ethane-1-sulfonyl fluoride, also known by its CAS number 2228750-36-3, is a highly specialized chemical compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a sulfonyl fluoride group attached to a trifluorophenyl ring. The presence of the trifluorophenyl group imparts distinctive electronic and steric properties to the molecule, making it a valuable tool in synthetic chemistry and materials science.

The synthesis of 2-(2,4,5-trifluorophenyl)ethane-1-sulfonyl fluoride typically involves multi-step reactions that require precise control over reaction conditions. Recent advancements in fluorination techniques have enabled more efficient and selective methods for preparing this compound. For instance, researchers have explored the use of electrophilic fluorination strategies to introduce the trifluorophenyl group onto the sulfonyl backbone. These methods not only enhance the yield but also improve the purity of the final product, which is critical for its application in sensitive chemical reactions.

In terms of chemical properties, 2-(2,4,5-trifluorophenyl)ethane-1-sulfonyl fluoride exhibits remarkable stability under standard laboratory conditions. However, it reacts vigorously with nucleophiles due to the highly electrophilic nature of the sulfonyl fluoride group. This reactivity makes it an excellent substrate for various nucleophilic substitution reactions. Recent studies have demonstrated its utility in forming stable sulfonamides and sulfonate esters, which are widely used in pharmaceuticals and agrochemicals.

The trifluorophenyl group in this compound plays a pivotal role in modulating its electronic properties. The strong electron-withdrawing effect of the fluorine atoms increases the electrophilicity of the sulfonyl group, making it more reactive towards nucleophilic attack. Additionally, the steric hindrance introduced by the trifluorophenyl ring can influence the regioselectivity of reactions involving this compound. These properties have been exploited in designing novel catalysts and intermediates for organic synthesis.

Recent research has highlighted the potential of 2-(2,4,5-trifluorophenyl)ethane-1-sulfonyl fluoride in drug discovery programs. Its ability to form bioisosteric replacements for traditional functional groups has made it a valuable tool in medicinal chemistry. For example, studies have shown that substituting hydroxyl or amine groups with sulfonamides derived from this compound can significantly improve drug-like properties such as solubility and metabolic stability.

In conclusion, 2-(2,4,5-trifluorophenyl)ethane-1-sulfonyl fluoride is a versatile compound with a wide range of applications in modern chemistry. Its unique structure and reactivity make it an indispensable building block for synthesizing complex molecules with tailored properties. As research continues to uncover new ways to utilize this compound, its role in advancing chemical science is expected to grow even further.